Cas no 2228595-18-2 (tert-butyl N-1-amino-3-(4-ethynylphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(4-ethynylphenyl)propan-2-ylcarbamate
• CAS No: 2228595-18-2
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5810737
• PubChem ID: 165716848
• Update Time: 2025-05-26

tert-butyl N-1-amino-3-(4-ethynylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(4-ethynylphenyl)propan-2-ylcarbamate
• 2228595-18-2
• EN300-1901444
• tert-butyl N-[1-amino-3-(4-ethynylphenyl)propan-2-yl]carbamate

• Inchi： 1S/C16H22N2O2/c1-5-12-6-8-13(9-7-12)10-14(11-17)18-15(19)20-16(2,3)4/h1,6-9,14H,10-11,17H2,2-4H3,(H,18,19)
• InChI Key： JKJTYZLRIGVGNJ-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC(C#C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(4-ethynylphenyl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(4-ethynylphenyl)propan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-amino-3-(4-ethynylphenyl)propan-2-ylcarbamate, with the CAS number 2228595-18-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino functionality, and a phenylethyne moiety, making it a versatile building block for various chemical syntheses.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The presence of the ethynyl group (ethynylphenyl) introduces rigidity into the molecule, which can be advantageous in optimizing drug-target interactions. Moreover, the amino group (N-amino) provides opportunities for further functionalization, enabling the creation of bioisosteres or prodrugs with improved bioavailability.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitutions and carbamate formation. The tert-butyl group serves as a protecting group during these reactions, ensuring high yields and purity. Researchers have also explored the use of this compound as a precursor for constructing complex architectures, such as macrocycles and dendrimers, which are of interest in nanotechnology and drug delivery systems.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its structural integrity and provided insights into its conformational flexibility. Computational studies have further revealed that the molecule exhibits favorable solubility profiles and low toxicity indices, making it a promising candidate for preclinical studies.

In conclusion, tert-butyl N-1-amino-3-(4-ethynylphenyl)propan-2-ylcarbamate represents a valuable addition to the arsenal of chemical tools available to researchers. Its unique combination of functional groups and structural features positions it as a key player in advancing both academic research and industrial applications.